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Compound of Interest

Compound Name:
4-(2-Methoxyethoxy)-4-

oxobutanoic acid

CAS No.: 6946-89-0

Cat. No.: B1295568

Get Quote

Executive Summary This guide outlines the mandatory disposal protocols for 4-(2-
Methoxyethoxy)-4-oxobutanoic acid (CAS: 6946-89-0). While chemically classified as a

mono-ester succinate, its disposal profile is dictated by its potential to hydrolyze into 2-

methoxyethanol (EGME), a potent Class 1B reproductive toxin.

Crucial Directive: Do NOT treat this substance merely as a weak organic acid. Standard acid-

base neutralization protocols used for common buffers (e.g., Citrate, Acetate) are prohibited for

this compound because they accelerate the release of EGME.

Chemical Profile & The "Hydrolysis Trap"
To ensure safety, researchers must understand the causality behind these strict disposal rules.

This compound is a "masked" hazard.

Chemical Name: 4-(2-Methoxyethoxy)-4-oxobutanoic acid[1]

Synonyms: Succinic acid mono-2-methoxyethyl ester
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CAS Number: 6946-89-0[1]

Molecular Formula:

[1]

The Mechanism of Hazard (Why We Incinerate)
Under standard laboratory waste conditions (pH < 4 or pH > 9), this ester linkage is labile.

Hydrolysis cleaves the molecule, releasing Succinic Acid (benign) and 2-Methoxyethanol (High

Hazard).

DOT Diagram: The Hydrolysis Risk Pathway
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Figure 1: The chemical fate of the compound in aqueous waste streams. Note the generation of

the reproductive toxin EGME.

Personal Protective Equipment (PPE) Matrix
Because the hydrolysis product (2-Methoxyethanol) permeates standard nitrile gloves rapidly,

upgraded PPE is required during waste consolidation.
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PPE Category Requirement Technical Rationale

Hand Protection
Double-gloving (Nitrile) OR

Butyl Rubber/Silver Shield

Short-chain glycol ethers

(hydrolysis product) have rapid

breakthrough times (<15 mins)

for thin nitrile.

Respiratory Fume Hood (Mandatory)
Prevent inhalation of aerosols

or volatile hydrolysis products.

Eye/Face Chemical Splash Goggles

Standard safety glasses are

insufficient for liquid waste

pouring.

Body Lab Coat (Buttoned) Prevent dermal absorption.

Disposal Decision Matrix
Use this logic flow to determine the correct waste stream for your specific experimental residue.

DOT Diagram: Disposal Workflow
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Waste Material Containing
4-(2-Methoxyethoxy)-4-oxobutanoic acid

Physical State?

Solid / Pure Powder Liquid Solution
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(Tag: Toxic/Repro)
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Chemical Solvent Waste
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Aqueous Hazardous Waste

(DO NOT DRAIN)
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Figure 2: Operational decision tree for segregating waste streams.

Detailed Disposal Protocols
Stream A: Solid Waste (Pure Substance or Contaminated
Solids)
Applicability: Expired pure powder, weighing boats, contaminated paper towels, or solid

reaction byproducts.
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Containment: Place the solid material into a screw-top jar or a heavy-duty polyethylene bag

(minimum 4 mil thickness).

Labeling: Affix a hazardous waste tag.

Chemical Name: "4-(2-Methoxyethoxy)-4-oxobutanoic acid solid waste."

Hazard Checkboxes: Check "Toxic" and "Irritant."

Note: Add comment: "Contains Glycol Ether Ester – Reproductive Hazard."

Disposal: Place in the laboratory's Solid Hazardous Waste drum.

Prohibition:[2][3] Do not place in "Sharps" containers unless the solid is actually a sharp

(needle/glass). Do not place in regular trash.

Stream B: Organic Solvent Solutions
Applicability: Reaction mixtures in DMSO, Methanol, DCM, or Ethyl Acetate.

Segregation: Determine if the solvent is Halogenated (e.g., DCM) or Non-Halogenated (e.g.,

Methanol).

Consolidation: Pour into the respective carboy (Halogenated or Non-Halogenated).

Compatibility Check: Ensure the waste stream does not contain strong oxidizers (e.g., Nitric

acid), which could react with the ether linkage or the solvent.[2]

Labeling: Update the carboy log sheet.

Entry: "Succinic acid mono-2-methoxyethyl ester solution."

Concentration: Estimate % volume.

Stream C: Aqueous Solutions (The Critical Control
Point)
Applicability: HPLC waste, aqueous workups, or dissolved buffers.
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WARNING: This is the most common point of failure. Researchers often assume aqueous

solutions of weak acids can be neutralized and sewered. This is strictly prohibited.

No Neutralization: Do not attempt to adjust pH to 7 for drain disposal. Adding NaOH will

rapidly hydrolyze the ester, generating free 2-methoxyethanol.

Collection: Collect all aqueous rinses and solutions into a dedicated "Aqueous Hazardous

Waste" carboy.

Labeling:

Primary Constituent: Water.[4]

Contaminant: "4-(2-Methoxyethoxy)-4-oxobutanoic acid."[1]

Hazard Tag: "Toxic - Do Not Sewer."

Fate: This container must be sent for off-site incineration.

Emergency Procedures (Spill Response)
In the event of a spill outside of primary containment:

Evacuate & Ventilate: If the spill is significant (>100 mL of solution or >5g solid), clear the

immediate area. The hydrolysis product is volatile.

PPE Up: Don nitrile double-gloves, lab coat, and goggles.

Containment:

Solid: Cover with wet paper towels (to prevent dust) and scoop into a waste jar.

Liquid: Absorb with vermiculite or chem-pads. Do not use combustible materials (sawdust)

if the solvent is an oxidizer, though standard chem-pads are preferred.

Decontamination: Clean the surface with soap and water. Collect all sponge/paper waste into

the solid hazardous waste stream (Stream A). Do not throw cleanup materials in the regular

trash.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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